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Compound of Interest

Compound Name: ONO-RS-082

Cat. No.: B1663043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-RS-082 is a potent and reversible inhibitor of calcium-independent phospholipase A2

(iPLA2), an enzyme implicated in a variety of physiological and pathological processes within

the central nervous system (CNS).[1][2][3] Elevated iPLA2 activity is associated with

neuroinflammatory and neurodegenerative conditions, making it a compelling therapeutic

target.[1][2][4] This document provides detailed application notes and protocols for the use of

ONO-RS-082 in neuroscience research, based on its known mechanism of action and studies

involving other iPLA2 inhibitors. While direct studies of ONO-RS-082 in specific neurological

models are limited, its established role as an iPLA2 inhibitor allows for its application in

investigating neuroinflammation, neurodegeneration, and synaptic plasticity.
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Property Value Reference

CAS Number 99754-06-0 [5]

Molecular Formula C21H22ClNO3 [5]

Molecular Weight 371.9 g/mol

IC50 for PLA2 1.0 - 7.0 µM [6][7][8]

Solubility

Soluble in DMSO (up to 50

mM) and ethanol (up to 25

mM) with warming.

Storage
Store at -20°C, protected from

light.

Mechanism of Action
ONO-RS-082 functions by inhibiting the enzymatic activity of iPLA2. This enzyme catalyzes the

hydrolysis of the sn-2 ester bond of glycerophospholipids, leading to the release of fatty acids,

such as arachidonic acid, and lysophospholipids. These molecules are precursors for a variety

of bioactive lipid mediators, including prostaglandins and leukotrienes, which play a crucial role

in inflammatory cascades. By blocking iPLA2, ONO-RS-082 can attenuate the production of

these pro-inflammatory molecules, thereby exerting anti-inflammatory and potentially

neuroprotective effects.
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Figure 1: Mechanism of action of ONO-RS-082.

Applications in Neuroscience Research
Based on the established role of iPLA2 in the CNS, ONO-RS-082 is a valuable tool for

investigating:

Neuroinflammation: Studying the role of iPLA2-mediated lipid signaling in microglial and

astrocytic activation, and the subsequent production of inflammatory cytokines and

chemokines.

Neurodegeneration: Investigating the contribution of iPLA2 to neuronal cell death in models

of Alzheimer's disease, Parkinson's disease, stroke, and spinal cord injury.[1][2][4]

Synaptic Plasticity: Exploring the involvement of iPLA2 in synaptic transmission and

plasticity, including long-term potentiation (LTP) and long-term depression (LTD).
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Experimental Protocols
The following are detailed, putative protocols for the application of ONO-RS-082 in key

neuroscience experiments. These protocols are based on established methodologies for other

iPLA2 inhibitors and should be optimized for specific experimental conditions.

Inhibition of Neuroinflammation in Primary Microglial
Cultures
Objective: To assess the effect of ONO-RS-082 on lipopolysaccharide (LPS)-induced

inflammatory responses in primary microglia.

Materials:

Primary microglial cells

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Lipopolysaccharide (LPS)

ONO-RS-082 (stock solution in DMSO)

Griess Reagent for nitrite measurement

ELISA kits for TNF-α and IL-6

MTT assay kit for cell viability

Protocol:

Cell Culture: Plate primary microglia in 96-well plates at a density of 5 x 10^4 cells/well and

culture for 24 hours.

Pre-treatment: Pre-treat cells with varying concentrations of ONO-RS-082 (e.g., 1, 5, 10, 25

µM) or vehicle (DMSO) for 1 hour.
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Inflammatory Challenge: Stimulate the cells with LPS (100 ng/mL) for 24 hours.

Nitric Oxide Measurement: Collect the supernatant and measure nitrite concentration using

the Griess reagent as an indicator of nitric oxide production.

Cytokine Measurement: Use ELISA kits to quantify the levels of TNF-α and IL-6 in the culture

supernatant.

Cell Viability: Assess cell viability using the MTT assay to ensure that the observed anti-

inflammatory effects are not due to cytotoxicity.
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Figure 2: Workflow for assessing the anti-inflammatory effects of ONO-RS-082.

Neuroprotection Assay in a Model of Excitotoxicity
Objective: To determine if ONO-RS-082 can protect primary cortical neurons from glutamate-

induced excitotoxicity.

Materials:

Primary cortical neurons

Neurobasal medium supplemented with B27

Glutamate
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ONO-RS-082 (stock solution in DMSO)

Lactate dehydrogenase (LDH) cytotoxicity assay kit

Fluorescent microscopy reagents (e.g., Propidium Iodide and Hoechst 33342)

Protocol:

Neuronal Culture: Culture primary cortical neurons for 7-10 days in vitro to allow for

maturation.

Pre-treatment: Pre-treat the neurons with ONO-RS-082 (e.g., 1, 5, 10, 25 µM) or vehicle

(DMSO) for 2 hours.

Excitotoxic Insult: Expose the neurons to glutamate (100 µM) for 30 minutes.

Washout and Recovery: Wash out the glutamate and replace with fresh, pre-warmed culture

medium containing the respective concentrations of ONO-RS-082 or vehicle.

Assessment of Cell Death: After 24 hours, assess neuronal cell death by measuring LDH

release into the culture medium.

Fluorescent Staining: Stain cells with Propidium Iodide (to label dead cells) and Hoechst

33342 (to label all cell nuclei) and visualize using fluorescence microscopy to quantify the

percentage of dead cells.
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Figure 3: Workflow for the neuroprotection assay.
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Investigation of Synaptic Plasticity in Hippocampal
Slices
Objective: To examine the effect of ONO-RS-082 on long-term potentiation (LTP) at the

Schaffer collateral-CA1 synapse in acute hippocampal slices.

Materials:

Adult mouse or rat

Vibratome

Artificial cerebrospinal fluid (aCSF)

ONO-RS-082 (stock solution in DMSO)

Electrophysiology rig with perfusion system and recording electrodes

High-frequency stimulation (HFS) protocol for LTP induction

Protocol:

Slice Preparation: Prepare acute hippocampal slices (300-400 µm thick) using a vibratome in

ice-cold, oxygenated aCSF.

Recovery: Allow slices to recover for at least 1 hour in oxygenated aCSF at room

temperature.

Baseline Recording: Transfer a slice to the recording chamber and perfuse with oxygenated

aCSF. Obtain stable baseline field excitatory postsynaptic potentials (fEPSPs) at the Schaffer

collateral-CA1 synapse for 20 minutes.

Drug Application: Perfuse the slice with aCSF containing ONO-RS-082 (e.g., 10 µM) or

vehicle (DMSO) for 20-30 minutes.

LTP Induction: Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains

of 100 Hz for 1 second, separated by 20 seconds).
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Post-LTP Recording: Continue to record fEPSPs for at least 60 minutes post-HFS to assess

the magnitude and stability of LTP.

Data Analysis: Compare the degree of potentiation in ONO-RS-082-treated slices to control

slices.
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Figure 4: Workflow for investigating the effect of ONO-RS-082 on LTP.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1663043?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following table summarizes key quantitative data for ONO-RS-082 and other iPLA2

inhibitors from the literature, providing a reference for dose-selection in experimental designs.

Compound Target Assay System
IC50 / Effective
Concentration

Reference

ONO-RS-082 PLA2 Purified enzyme 1.0 - 7.0 µM [6][7][8]

ONO-RS-082
Thromboxane

Production
Human Platelets

3.5 µM

(inhibition)
[3][5][9]

Bromoenol

lactone (BEL)
iPLA2

Hippocampal

pyramidal

neurons

(Used to inhibit

iPLA2)
[10]

Methylarachidon

yl-

fluorophosphonat

e (MAFP)

cPLA2 and

iPLA2

Primary cortical

and hippocampal

neurons

(Used to inhibit

PLA2)
[11]

Conclusion
ONO-RS-082 is a valuable pharmacological tool for dissecting the role of iPLA2 in a range of

neurological processes. The provided application notes and protocols offer a framework for its

use in studying neuroinflammation, neuroprotection, and synaptic plasticity. Researchers are

encouraged to adapt and optimize these protocols for their specific experimental needs,

contributing to a better understanding of the therapeutic potential of iPLA2 inhibition in

neurological disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1663043?utm_src=pdf-body
https://www.medchemexpress.com/ono-rs-082.html
https://dcchemicals.com/product_show-ono-rs-082.html
https://dcchemicals.com/coa/COA_DC47932.html
https://www.apexbt.com/ono-rs-082.html
https://www.caymanchem.com/product/20243/ono-rs-082
https://www.fishersci.com/shop/products/ono-rs-082-100mg-1/502012157
https://www.mdpi.com/2073-4409/10/11/2963
https://pubmed.ncbi.nlm.nih.gov/17187973/
https://www.benchchem.com/product/b1663043?utm_src=pdf-body
https://www.benchchem.com/product/b1663043?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Inhibitors of intracellular phospholipase A2 activity: their neurochemical effects and
therapeutical importance for neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Phospholipase A2 in the central nervous system: implications for neurodegenerative
diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

3. apexbt.com [apexbt.com]

4. Synthetic and natural inhibitors of phospholipases A2: their importance for understanding
and treatment of neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

5. caymanchem.com [caymanchem.com]

6. medchemexpress.com [medchemexpress.com]

7. ONO-RS-082|CAS 99754-06-0|DC Chemicals [dcchemicals.com]

8. ONO-RS-082|99754-06-0|COA [dcchemicals.com]

9. Enzo Life Sciences ONO-RS-082 (100 mg). CAS: 99754-06-0, Quantity: Each | Fisher
Scientific [fishersci.com]

10. Dynamic Role of Phospholipases A2 in Health and Diseases in the Central Nervous
System [mdpi.com]

11. Inhibition of phospholipase A2 reduces neurite outgrowth and neuronal viability - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application of ONO-RS-082 in Neuroscience Research:
Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663043#application-of-ono-rs-082-in-neuroscience-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10435777/
https://pubmed.ncbi.nlm.nih.gov/10435777/
https://pubmed.ncbi.nlm.nih.gov/14657205/
https://pubmed.ncbi.nlm.nih.gov/14657205/
https://www.apexbt.com/ono-rs-082.html
https://pubmed.ncbi.nlm.nih.gov/25891385/
https://pubmed.ncbi.nlm.nih.gov/25891385/
https://www.caymanchem.com/product/20243/ono-rs-082
https://www.medchemexpress.com/ono-rs-082.html
https://dcchemicals.com/product_show-ono-rs-082.html
https://dcchemicals.com/coa/COA_DC47932.html
https://www.fishersci.com/shop/products/ono-rs-082-100mg-1/502012157
https://www.fishersci.com/shop/products/ono-rs-082-100mg-1/502012157
https://www.mdpi.com/2073-4409/10/11/2963
https://www.mdpi.com/2073-4409/10/11/2963
https://pubmed.ncbi.nlm.nih.gov/17187973/
https://pubmed.ncbi.nlm.nih.gov/17187973/
https://www.benchchem.com/product/b1663043#application-of-ono-rs-082-in-neuroscience-research
https://www.benchchem.com/product/b1663043#application-of-ono-rs-082-in-neuroscience-research
https://www.benchchem.com/product/b1663043#application-of-ono-rs-082-in-neuroscience-research
https://www.benchchem.com/product/b1663043#application-of-ono-rs-082-in-neuroscience-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

